Cas no 2138370-66-6 (1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 3-(1,1-dimethylethyl)-1-methyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 3-(1,1-dimethylethyl)-1-methyl-
• CAS No: 2138370-66-6
• MF: C₁₁H₁₇N₅
• MW: 219.286181211472
• CID: 5268868
• Update Time: 2025-06-30

1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 3-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 3-(1,1-dimethylethyl)-1-methyl-

• Inchi： 1S/C11H17N5/c1-11(2,3)9-7-8(13)6(12)5-14-10(7)16(4)15-9/h5H,12H2,1-4H3,(H2,13,14)
• InChI Key： ZEEAZMDDWQFCBN-UHFFFAOYSA-N
• SMILES： C12N(C)N=C(C(C)(C)C)C1=C(N)C(N)=CN=2

Additional information on 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 3-(1,1-dimethylethyl)-1-methyl-

Introduction to 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 3-(1,1-dimethylethyl)-1-methyl-

The compound 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 3-(1,1-dimethylethyl)-1-methyl- (CAS No. 2138370-66-6) is a highly specialized organic molecule with a unique structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are known for their versatile applications in drug design and advanced materials. The long-chain substituents and aromatic heterocyclic framework of this molecule contribute to its distinctive properties and potential uses.

Recent studies have highlighted the biological activity of this compound, particularly its ability to interact with specific protein targets. Researchers have explored its potential as a lead compound in the development of new therapeutic agents. For instance, investigations into its antiproliferative effects on cancer cells have shown promising results, suggesting its role in oncology drug discovery. The substituted pyrazolopyridine core is believed to play a critical role in these interactions due to its ability to form stable complexes with biomolecules.

In addition to its biological applications, 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine has also been studied for its electronic properties. Its aromaticity and conjugated system make it a candidate for use in organic electronics. Recent advancements in the synthesis of this compound have focused on improving its crystallinity, which is essential for applications in semiconductors and optoelectronic devices. The incorporation of bulky substituents like the tert-butyl group has been shown to enhance its stability and solubility in organic solvents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolopyridine core. Researchers have optimized reaction conditions to achieve high yields and purity. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. The introduction of the tert-butyl group and methyl substituent is crucial for tuning the physical and chemical properties of the molecule according to specific application requirements.

From an environmental standpoint, the compound's stability under various conditions has been evaluated. Studies indicate that it exhibits low toxicity and minimal environmental impact under standard laboratory conditions. This makes it a favorable candidate for industrial applications where safety and sustainability are paramount.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound. Scientists are exploring methods to introduce additional functional groups that could enhance its bioavailability or electronic performance. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of this research into practical applications.